Methyl 2-amino-3-methylpyridine-4-carboxylate

• IUPAC Name: methyl 2-amino-3-methylpyridine-4-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-5-6(8(11)12-2)3-4-10-7(5)9/h3-4H,1-2H3,(H2,9,10)
• InChI Key: FSDDABCHTOKSGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1N)C(=O)OC
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol

Description

“Methyl 2-amino-3-methylpyridine-4-carboxylate” is an organic compound. It is a derivative of Isonicotinic Acid and is used in the preparation of 4,5-dihydro-1H-pyrazole derivatives as cholesterol 24 hydroxylase inhibitors for prevention and/or treatment of neurodegenerative disease.

Synthesis Analysis

The synthesis of “Methyl 2-amino-3-methylpyridine-4-carboxylate” involves several steps. Initially, 2-Amino-4-methylpyridine is mixed with water and heated to 40°C. A Fe-Mn-Mo-TiO catalyst is added, followed by the dropwise addition of dilute nitric acid. The reaction is stirred for 4 hours, and after cooling to room temperature, it is filtered. The filtrate is adjusted to pH 9, and methanol is added. After heating and refluxing for 2 hours, methanol is removed by vacuum distillation. The product is then extracted multiple times with dichloromethane, and the organic phase is combined. Dichloromethane is removed by distillation under reduced pressure to yield 2-aminopyridine-4-carboxylic acid methyl ester.

Molecular Structure Analysis

The molecular structure of “Methyl 2-amino-3-methylpyridine-4-carboxylate” can be represented by the SMILES string Cc1cccnc1N.

Chemical Reactions Analysis

The chemical reactions involving “Methyl 2-amino-3-methylpyridine-4-carboxylate” include its formation from 2-Amino-4-methylpyridine in the presence of a Fe-Mn-Mo-TiO catalyst and dilute nitric acid.

Physical And Chemical Properties Analysis

“Methyl 2-amino-3-methylpyridine-4-carboxylate” is a solid at room temperature. Its refractive index is 1.516, and it has a density of 1.121 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Chemical Modification

Synthesis Techniques

This compound and its derivatives are synthesized through various chemical reactions. For instance, methyl 4-fluoro-3-methylpyridine-2-carboxylate was synthesized from methyl 3-methylpyridine-2-carboxylate by oxidation, nitration, and reduction processes. Such synthetic routes are essential for creating fluorinated derivatives for further chemical and pharmacological studies (Shi et al., 2012).

Chemical Modification and Applications

Derivatives of methyl 2-amino-3-methylpyridine-4-carboxylate have been explored for their antimicrobial activity. A series of derivatives were synthesized and evaluated for their potential in combating various microbial strains, highlighting the compound's role in developing new antimicrobial agents (S. Nagashree et al., 2013).

Material Science and Catalysis

Electrocatalytic Applications

The compound's derivatives have been employed in electrocatalytic applications, such as the carboxylation of 2-amino-5-bromopyridine with CO2. This process showcases the potential of using these derivatives in carbon capture technologies and the synthesis of value-added products from CO2, contributing to sustainable chemical practices (Q. Feng et al., 2010).

Catalysis and Organic Synthesis

Methyl 2-amino-3-methylpyridine-4-carboxylate derivatives have been utilized as catalysts in asymmetric synthesis, demonstrating their importance in producing chiral molecules. These catalytic activities highlight the compound's versatility in facilitating chemical reactions, particularly in the synthesis of biologically active compounds (Andrea Ruiz-Olalla et al., 2015).

Structural Studies and Material Properties

Crystallographic Studies

Investigations into the crystal structures of hydration products and cocrystals involving derivatives of methyl 2-amino-3-methylpyridine-4-carboxylate have provided insights into their molecular interactions and assembly. These studies are crucial for understanding the solid-state properties of these compounds and their potential applications in material science (P. Waddell et al., 2011).

Mechanism of Action

While the exact mechanism of action of “Methyl 2-amino-3-methylpyridine-4-carboxylate” is not specified in the search results, 2-Amino-4-methylpyridine, a related compound, is known to act as a ligand and form methoxo-bridged copper (II) complexes.

Safety and Hazards

“Methyl 2-amino-3-methylpyridine-4-carboxylate” is harmful if inhaled or swallowed. It causes serious eye irritation, may cause respiratory irritation, and causes skin irritation. It is recommended to avoid breathing its mist or vapors, and it should be handled only outdoors or in a well-ventilated area. Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this compound.

Future Directions

While specific future directions for “Methyl 2-amino-3-methylpyridine-4-carboxylate” are not mentioned in the search results, related compounds such as 2-Amino-3-methylpyridine are being studied for their potential applications. For example, Cu (i)-I coordination polymers are being explored as possible substitutes of lanthanides as downshifters for increasing the conversion efficiency of solar cells.

Synthesis routes and methods

Procedure details

The mixture of 520 mg of 2-chloro-3-methylisonicotinic acid methyl ester [48-1], 161 mg of bis(dibenzylideneacetone)palladium, 324 mg of 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene, 1.28 g of cesium carbonate, 564 μL of benzophenoneimine, 5 mL of 1,4-dioxane, and 5 mL of toluene, was stirred overnight at 80° C. After cooling the reaction mixture back to room temperature, water and a saturated aqueous solution of sodium bicarbonate were added, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and then dried over anhydrous sodium sulfate. The insolubles were filtered, the filtrate was concentrated under reduced pressure, and the obtained residue was dissolved in 28 mL of methanol. Thereto, 1.1 g of sodium acetate and 700 mg of hydroxyamine hydrochloride were added, and stirred for 1 hour. Then, a 0.1 N aqueous solution of sodium hydroxide was added, and extracted with chloroform. The organic layer was washed with saturated brine, and then dried over anhydrous sodium sulfate. The insolubles were filtered, the filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography, to obtain 92.1 mg of 2-amino-3-methylisonicotinic acid methyl ester [48-2] as a yellow solid.